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Compound of Interest

Compound Name:

cis-

Dichlorobis(triphenylphosphine)pla

tinum(II)

Cat. No.: B076907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-Dichlorobis(triphenylphosphine)platinum(II), with the chemical formula cis-

[PtCl₂(P(C₆H₅)₃)₂], is a square planar coordination complex of platinum(II). It serves as a vital

precursor in the synthesis of other platinum compounds and as a catalyst in various organic

transformations.[1] Its structural similarity to the well-known anticancer drug cisplatin has also

led to investigations into its potential as a chemotherapeutic agent.

These application notes provide comprehensive guidance on the safe handling, storage, and

utilization of cis-Dichlorobis(triphenylphosphine)platinum(II) in a research and development

setting.

Physical and Chemical Properties
A summary of the key physical and chemical properties of cis-
Dichlorobis(triphenylphosphine)platinum(II) is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₃₆H₃₀Cl₂P₂Pt

Molecular Weight 790.56 g/mol

Appearance
White to off-white crystalline

powder
[1]

Melting Point ≥300 °C (decomposes)

Solubility

Slightly soluble in chloroform,

toluene. Insoluble in water,

hexane.

[2]

CAS Number 15604-36-1

Safe Handling and Storage
Proper handling and storage procedures are crucial for ensuring laboratory safety and

maintaining the integrity of the compound.

Personal Protective Equipment (PPE)
When handling cis-Dichlorobis(triphenylphosphine)platinum(II), the following personal

protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or latex gloves.

Respiratory Protection: A NIOSH-approved N95 dust mask or a respirator with a particulate

filter is recommended, especially when handling the powder outside of a fume hood.

Body Protection: A laboratory coat should be worn to prevent skin contact.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust particles.
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Ensure that an eyewash station and a safety shower are readily accessible in the work area.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated place.[3]

Store away from strong oxidizing agents.[3]

The compound is hygroscopic and should be protected from moisture.[2]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal
Dispose of cis-Dichlorobis(triphenylphosphine)platinum(II) and any contaminated materials

as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain or in regular trash.
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Applications and Experimental Protocols
cis-Dichlorobis(triphenylphosphine)platinum(II) is a versatile compound with applications in

catalysis and medicinal chemistry.

Catalysis
This complex is an effective catalyst for several organic reactions, including hydrogenation and

hydrosilylation.

This protocol provides a general procedure for the hydrogenation of an alkene using cis-
Dichlorobis(triphenylphosphine)platinum(II) as a catalyst. The specific substrate, solvent,

and reaction conditions may need to be optimized.

Materials:

cis-Dichlorobis(triphenylphosphine)platinum(II)

Alkene substrate

Anhydrous solvent (e.g., ethanol, toluene)

Hydrogen gas (H₂)

Reaction vessel (e.g., Parr hydrogenator or a flask with a balloon of H₂)

Stirring apparatus

Procedure:

In the reaction vessel, dissolve the alkene substrate and a catalytic amount of cis-
Dichlorobis(triphenylphosphine)platinum(II) (typically 0.1-1 mol%) in the chosen

anhydrous solvent.

Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to remove any oxygen.

Introduce hydrogen gas into the reaction vessel. If using a balloon, ensure it is securely

attached. For a Parr apparatus, pressurize the vessel to the desired H₂ pressure.
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Stir the reaction mixture vigorously at room temperature or with gentle heating, as required

for the specific substrate.

Monitor the progress of the reaction by techniques such as thin-layer chromatography (TLC),

gas chromatography (GC), or nuclear magnetic resonance (NMR) spectroscopy.

Once the reaction is complete, carefully vent the excess hydrogen gas in a well-ventilated

area.

Remove the catalyst by filtration through a pad of celite or silica gel.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the product by an appropriate method, such as column chromatography or

recrystallization.

Anticancer Research
The cytotoxic properties of cis-Dichlorobis(triphenylphosphine)platinum(II) are an active

area of research. Its proposed mechanism of action involves the formation of adducts with

DNA, leading to the inhibition of DNA replication and transcription, and ultimately inducing

apoptosis (programmed cell death).

The anticancer activity of cis-Dichlorobis(triphenylphosphine)platinum(II) is believed to

follow a pathway similar to that of cisplatin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b076907?utm_src=pdf-body
https://www.benchchem.com/product/b076907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

cis-PtCl₂(PPh₃)₂ [cis-Pt(PPh₃)₂(H₂O)₂]²⁺

Aquation
(Loss of Cl⁻) Nuclear DNABinding to N7 of Guanine DNA-Platinum Adduct Inhibition of DNA

Replication & Transcription Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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